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Compound of Interest

Compound Name: 2,2'-Azobis(2-methylpropionitrile)

Introduction

A-isosobutyronitrile (AIBN) is a widely utilized radical initiator in various chemical reactions,
most notably in free-radical polymerizations and halogenations.[1] Its utility stems from its
ability to decompose upon heating, generating two 2-cyanoprop-2-yl radicals and a molecule of
nitrogen gas.[1][2] This decomposition process initiates the desired radical chain reaction.
Proper preparation of AIBN stock solutions is critical for ensuring reaction reproducibility,
accuracy, and safety. This document provides a detailed protocol for the preparation of AIBN
stock solutions in a common organic solvent, including solubility data, safety precautions, and
storage guidelines.

Safety Precautions

AIBN is a hazardous compound and must be handled with appropriate safety measures. It is
classified as a flammable solid and a self-reactive substance that can decompose explosively
when heated.[1][2][3][4]

» Personal Protective Equipment (PPE): Always wear a laboratory coat, chemical safety
goggles, and nitrile gloves when handling AIBN.[5][6] A respirator dust mask should be used
when handling the solid powder to prevent inhalation.[2]

» Ventilation: All handling of solid AIBN and its solutions should be performed in a well-
ventilated chemical fume hood.[3][5]
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» Handling: Avoid exposure to heat, sparks, open flames, friction, or shock.[3][7] Use non-
sparking tools and explosion-proof equipment.|[3]

e Incompatibilities: AIBN is incompatible with strong oxidizing agents, acids, bases, and metal
salts.[3][7]

 Toxicity: Pyrolysis of AIBN can produce highly toxic tetramethylsuccinonitrile.[2]

Solubility Data

AIBN is soluble in many common organic solvents but is insoluble in water.[1][2] The choice of
solvent depends on the specific requirements of the reaction. Toluene is a frequently used
solvent for reactions involving AIBN.[1][8]

Solvent Solubility ( g/100 mL) Temperature (°C)
Methanol 4.83 (approx.) 20

Ethanol 0.58-7.15 0-40

Acetone Freely Soluble Not Specified
Toluene Soluble Not Specified

Note: The solubility of AIBN in many organic solvents increases with temperature.[9] For
instance, one recrystallization protocol involves dissolving AIBN in methanol heated to 40-
50°C.[10]

Experimental Protocol: Preparation of a 0.2 M AIBN
Stock Solution in Toluene

This protocol describes the preparation of 100 mL of a 0.2 M AIBN stock solution in toluene.
The concentration can be adjusted as needed by modifying the mass of AIBN.

Materials:

o A-Isosobutyronitrile (AIBN), solid (CAS No: 78-67-1)
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o Toluene, anhydrous
e 100 mL volumetric flask
e Glass funnel
o Magnetic stirrer and stir bar
e Spatula
e Analytical balance
o Amber glass storage bottle with a screw cap
Procedure:
o Calculate the required mass of AIBN:
o The molecular weight of AIBN (CsH12Na) is 164.21 g/mol .[9][11]

o For 100 mL (0.1 L) of a 0.2 M solution, the required moles of AIBN are: 0.2 mol/L*0.1 L=
0.02 mol.

o The required mass of AIBN is: 0.02 mol * 164.21 g/mol = 3.2842 g.
e Weighing the AIBN:

o In a chemical fume hood, carefully weigh out approximately 3.28 g of AIBN powder onto
weighing paper using an analytical balance.

o Record the exact mass.
» Dissolving the AIBN:
o Place a magnetic stir bar into the 100 mL volumetric flask.
o Using a glass funnel, carefully transfer the weighed AIBN into the volumetric flask.

o Add approximately 70-80 mL of anhydrous toluene to the flask.
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o Place the flask on a magnetic stirrer and stir the mixture at room temperature until the
AIBN is completely dissolved. Gentle warming (not exceeding 40°C) can be applied to
facilitate dissolution, but care must be taken as AIBN decomposes at elevated
temperatures.[2]

e Final Volume Adjustment:
o Once the AIBN is fully dissolved, remove the flask from the stirrer.

o Carefully add anhydrous toluene to the flask until the bottom of the meniscus reaches the
100 mL calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
o Transfer and Storage:

o Transfer the prepared stock solution to a clearly labeled amber glass bottle. The label
should include the chemical name (AIBN), concentration (0.2 M in Toluene), date of
preparation, and appropriate hazard symbols.

o Store the solution in a cool, dark, and well-ventilated area, away from heat sources.[3][6]
Recommended storage is in a refrigerator rated for flammable materials at temperatures
below 10°C.[3]

Stability and Storage

AIBN solutions are thermally unstable and should be stored under appropriate conditions to
minimize decomposition.

o Storage Temperature: Store AIBN solutions at low temperatures, generally below 10°C, in a
refrigerator designed for storing flammable materials.[3]

 Light Sensitivity: Protect the solution from light by storing it in an amber glass bottle.

o Shelf Life: Due to the thermal decomposition of AIBN, it is recommended to prepare fresh
solutions for sensitive applications. The stability of the solution is dependent on the storage
temperature. The half-life of AIBN is approximately 10 hours at 64°C and 1 hour at 82°C.[12]
Even at lower temperatures, slow decomposition can occur.
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Workflow Diagram
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Caption: Workflow for the preparation and storage of an AIBN stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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